Cas no 1226434-52-1 (2-({1-[4-(difluoromethoxy)phenyl]-5-phenyl-1H-imidazol-2-yl}sulfanyl)-1-(piperidin-1-yl)ethan-1-one)

• Product Name: 2-({1-[4-(difluoromethoxy)phenyl]-5-phenyl-1H-imidazol-2-yl}sulfanyl)-1-(piperidin-1-yl)ethan-1-one
• CAS No: 1226434-52-1
• MF: C₂₃H₂₃F₂N₃O₂S
• MW: 443.509431123734
• CID: 5445482
• PubChem ID: 49672822
• Update Time: 2025-05-21

2-({1-[4-(difluoromethoxy)phenyl]-5-phenyl-1H-imidazol-2-yl}sulfanyl)-1-(piperidin-1-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-[[1-[4-(Difluoromethoxy)phenyl]-5-phenyl-1H-imidazol-2-yl]thio]-1-(1-piperidinyl)ethanone
• 1226434-52-1
• 2-[1-[4-(difluoromethoxy)phenyl]-5-phenylimidazol-2-yl]sulfanyl-1-piperidin-1-ylethanone
• F2964-3695
• AKOS024478371
• 2-({1-[4-(difluoromethoxy)phenyl]-5-phenyl-1H-imidazol-2-yl}sulfanyl)-1-(piperidin-1-yl)ethan-1-one
• 2-((1-(4-(difluoromethoxy)phenyl)-5-phenyl-1H-imidazol-2-yl)thio)-1-(piperidin-1-yl)ethanone

• Inchi： 1S/C23H23F2N3O2S/c24-22(25)30-19-11-9-18(10-12-19)28-20(17-7-3-1-4-8-17)15-26-23(28)31-16-21(29)27-13-5-2-6-14-27/h1,3-4,7-12,15,22H,2,5-6,13-14,16H2
• InChI Key： XZSQYPIVCYSXEE-UHFFFAOYSA-N
• SMILES： C(=O)(N1CCCCC1)CSC1N(C2=CC=C(OC(F)F)C=C2)C(C2=CC=CC=C2)=CN=1

Computed Properties

• Exact Mass: 443.148
• Monoisotopic Mass: 443.148
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 7
• Complexity: 565
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 72.7A^2
• XLogP3: 5.5

Experimental Properties

• Density: 1.30±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 634.7±65.0 °C(Predicted)
• pka: 2.22±0.60(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 2-({1-[4-(difluoromethoxy)phenyl]-5-phenyl-1H-imidazol-2-yl}sulfanyl)-1-(piperidin-1-yl)ethan-1-one

Recent Advances in the Study of 2-({1-[4-(Difluoromethoxy)phenyl]-5-phenyl-1H-imidazol-2-yl}sulfanyl)-1-(piperidin-1-yl)ethan-1-one (CAS: 1226434-52-1)

The compound 2-({1-[4-(difluoromethoxy)phenyl]-5-phenyl-1H-imidazol-2-yl}sulfanyl)-1-(piperidin-1-yl)ethan-1-one (CAS: 1226434-52-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, including its synthesis, mechanism of action, and biological activities.

Recent studies have focused on the synthesis and optimization of this compound, which features a distinctive imidazole-thioether-piperidine scaffold. The presence of the difluoromethoxy group is particularly noteworthy, as it is known to enhance metabolic stability and bioavailability. Researchers have employed advanced synthetic strategies, such as multi-component reactions and transition metal-catalyzed cross-couplings, to achieve high yields and purity of the target molecule.

In terms of biological activity, preliminary in vitro studies have demonstrated that this compound exhibits potent inhibitory effects on specific kinase targets implicated in inflammatory and oncogenic pathways. For instance, it has shown promising activity against JAK3 and SYK kinases, which are critical in the regulation of immune responses and cell proliferation. These findings suggest potential applications in the treatment of autoimmune disorders and certain types of cancer.

Further investigations into the pharmacokinetic properties of 2-({1-[4-(difluoromethoxy)phenyl]-5-phenyl-1H-imidazol-2-yl}sulfanyl)-1-(piperidin-1-yl)ethan-1-one have revealed favorable absorption and distribution profiles in rodent models. The compound demonstrates good oral bioavailability and moderate plasma protein binding, which are desirable characteristics for drug development. However, challenges remain in optimizing its metabolic stability and minimizing potential off-target effects.

Recent computational studies have also provided insights into the molecular interactions between this compound and its biological targets. Molecular docking simulations and density functional theory (DFT) calculations have elucidated the key binding interactions and conformational preferences of the molecule, offering valuable guidance for further structural modifications.

In conclusion, 2-({1-[4-(difluoromethoxy)phenyl]-5-phenyl-1H-imidazol-2-yl}sulfanyl)-1-(piperidin-1-yl)ethan-1-one represents a promising scaffold for the development of novel therapeutic agents. Ongoing research is expected to further explore its potential in preclinical models and address current limitations. The compound's unique structural features and biological activities make it a compelling subject for future investigations in chemical biology and drug discovery.